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Long-Term Safety and Efficacy Comparison

Outcome Measure
Centanafadine vs.
Lisdexamfetamine

Key Findings

Safety (AE Risk Difference,
percentage points)

Upper respiratory tract
infection

-18.75* [1]

Insomnia -12.47* [1]

Dry mouth -12.33* [1]

Decreased appetite / Lack of
appetite

-20.25* to -23.42* [1] [2]

Efficacy (Score Difference) AISRS/ADHD-RS Mean
Change

+6.15 to +6.58 points* (Smaller
reduction for centanafadine) [1] [2]

Note: A negative risk difference indicates a lower risk with centanafadine. A positive score difference in

efficacy indicates a smaller reduction in symptom scores for centanafadine. AISRS: Adult ADHD

Investigator Symptom Rating Scale; ADHD-RS: ADHD Rating Scale. [1] [3] [2]
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MAIC Methodology Explained

MAIC is a statistical technique used to estimate comparative treatment effects when head-to-head

randomized controlled trials are not available [4] [5]. It enhances the comparability of populations from

different clinical trials by weighting individual patient data (IPD) from one trial to match the aggregate

baseline characteristics of another trial [3] [4].

Typical Workflow of a MAIC Analysis The diagram below illustrates the general process, as applied in the

centanafadine comparisons.

Start: No Head-to-Head Trials

Obtain IPD for Index Treatment
(e.g., Centanafadine trials)

Obtain Aggregate Data for Comparator
(e.g., Lisdexamfetamine trial publications)

Identify Effect Modifiers &
Prognostic Factors

Calculate Propensity Scores &
Apply Weights to IPD

Compare Adjusted Outcomes
(Safety & Efficacy)

Report Adjusted Estimates
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The core of the methodology involves calculating propensity scores and using them to assign weights to each

patient in the IPD cohort. These weights are calculated so that the weighted distribution of the selected

baseline characteristics in the IPD cohort matches the distribution published for the aggregate comparator

cohort [3] [4]. Once the populations are balanced, the outcomes of interest can be compared.

Application in the Centanafadine MAIC

The cited MAIC studies followed the standardized protocol outlined above [1] [3] [2].

Data Sources: The analysis used IPD from a single-arm, open-label, long-term (52-week)

centanafadine trial (NCT03605849). The aggregate data for lisdexamfetamine came from a
separate long-term trial (NCT00337285) [1] [3].

Effect Modifiers & Matching Variables: Patient characteristics from the centanafadine trial were
weighted to match those of the lisdexamfetamine trial across key variables. These typically included

factors such as age, sex, baseline ADHD symptom severity, and ADHD subtype, ensuring the
compared groups were clinically similar [3].

Outcome Assessment: After matching, the outcomes between the weighted centanafadine
population and the lisdexamfetamine population were compared. Safety was assessed by the rate of

treatment-emergent adverse events, and efficacy was measured by the mean change from baseline
in the AISRS or ADHD-RS score [1] [2].

Interpretation and Limitations

MAIC provides valuable comparative evidence in the absence of head-to-head trials, but it is crucial to

interpret its results with an understanding of its inherent limitations.

Informed Assumptions, Not Definitive Proof: MAIC generates adjusted observational
comparisons. The validity of the results is heavily dependent on the choice of effect modifiers and

the similarity of the trials in all other important aspects that were not adjusted for [4].
Data Limitations Drive Methodology: The technique is often employed in fast-moving fields like

drug development, where single-arm trials are more common or where standard network meta-
analysis is difficult due to differences in trial design [4].

Dependence on Reported Data: The quality of the MAIC is limited by the availability and accuracy of
the data published for the comparator trial. If key effect modifiers or outcomes are not reported, they

cannot be adjusted for, which could bias the results [4].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11363209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357642/
https://www.smolecule.com/products/s651680?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39132746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11363209/
https://www.analysisgroup.com/Insights/publishing/assessment-of-centanafadine-in-adults-with-attention-deficithyperactivity-disorder-a-matching-adjusted-indirect-comparison-vs-lisdexamfetamine-dimesylate-atomoxetine-hydrochloride-and-viloxazine-extended-release/
https://www.smolecule.com/products/s651680?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39132746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11363209/
https://www.smolecule.com/products/s651680?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11363209/
https://www.smolecule.com/products/s651680?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39132746/
https://www.analysisgroup.com/Insights/publishing/assessment-of-centanafadine-in-adults-with-attention-deficithyperactivity-disorder-a-matching-adjusted-indirect-comparison-vs-lisdexamfetamine-dimesylate-atomoxetine-hydrochloride-and-viloxazine-extended-release/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357642/
https://www.smolecule.com/products/s651680?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The available MAIC evidence positions centanafadine as a potentially useful treatment option for adults

with ADHD, particularly where tolerability of stimulants is a concern. The decision between centanafadine

and lisdexamfetamine would involve a trade-off between the favorable safety profile of centanafadine and

the superior efficacy of lisdexamfetamine [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A matching-adjusted indirect comparison of centanafadine ... [pubmed.ncbi.nlm.nih.gov]

2. Assessment of centanafadine in adults with attention-deficit ... [analysisgroup.com]

3. A matching-adjusted indirect comparison of centanafadine ... [pmc.ncbi.nlm.nih.gov]

4. Mapping the characteristics, concepts and methodologies of ... [pmc.ncbi.nlm.nih.gov]

5. Matching-Adjusted Indirect Comparison (MAIC) Explained [cllsociety.org]

To cite this document: Smolecule. [centanafadine vs lisdexamfetamine matching-adjusted indirect

comparison]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b651680#centanafadine-vs-lisdexamfetamine-matching-

adjusted-indirect-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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